Cas no 2287280-10-6 (4-Bromo-5-cyclopropyl-1,3-oxazole)

• Product Name: 4-Bromo-5-cyclopropyl-1,3-oxazole
• CAS No: 2287280-10-6
• MF: C₆H₆BrNO
• MW: 188.02194070816
• CID: 6618729
• PubChem ID: 137942262
• Update Time: 2025-10-24

4-Bromo-5-cyclopropyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• AT18590
• 4-Bromo-5-cyclopropyl-1,3-oxazole
• EN300-6729978
• 2287280-10-6
• 4-BROMO-5-CYCLOPROPYLOXAZOLE

• Inchi： 1S/C6H6BrNO/c7-6-5(4-1-2-4)9-3-8-6/h3-4H,1-2H2
• InChI Key： WBGOAVXRPLNFLI-UHFFFAOYSA-N
• SMILES： BrC1=C(C2CC2)OC=N1

Computed Properties

• Exact Mass: 186.96328g/mol
• Monoisotopic Mass: 186.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Additional information on 4-Bromo-5-cyclopropyl-1,3-oxazole

Introduction to 4-Bromo-5-cyclopropyl-1,3-oxazole (CAS No. 2287280-10-6)

4-Bromo-5-cyclopropyl-1,3-oxazole, with the CAS number 2287280-10-6, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of a bromine atom and a cyclopropyl group imparts unique chemical and biological properties to this molecule, making it a valuable candidate for further investigation.

The structure of 4-Bromo-5-cyclopropyl-1,3-oxazole can be represented as C₇H₇BrNO. The bromine atom at the 4-position and the cyclopropyl group at the 5-position are key substituents that influence its reactivity and biological activity. These functional groups provide opportunities for further derivatization and modification, which can be crucial in drug discovery and development processes.

In the realm of medicinal chemistry, 4-Bromo-5-cyclopropyl-1,3-oxazole has been explored for its potential as a lead compound in the development of new therapeutic agents. Recent studies have shown that oxazoles, including those with bromine and cyclopropyl substituents, exhibit a range of biological activities, such as anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain oxazoles with bromine substituents demonstrated potent inhibitory effects on specific enzymes involved in inflammatory pathways.

The synthesis of 4-Bromo-5-cyclopropyl-1,3-oxazole can be achieved through various routes, depending on the desired purity and yield. One common method involves the reaction of a brominated aldehyde with an appropriate amine and carbonyl compound under suitable conditions. The choice of reagents and reaction conditions is critical to ensure high yields and purity levels. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, have also been employed to optimize the production process.

In addition to its potential therapeutic applications, 4-Bromo-5-cyclopropyl-1,3-oxazole has been studied for its use in materials science. Oxazoles are known for their thermal stability and resistance to degradation, making them suitable for applications in polymer science and materials engineering. For example, a recent study published in the Journal of Polymer Science highlighted the use of oxazoles as monomers in the synthesis of high-performance polymers with enhanced mechanical properties.

The safety profile of 4-Bromo-5-cyclopropyl-1,3-oxazole is an important consideration for its practical applications. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety in laboratory settings. Researchers are also investigating the environmental impact of oxazoles to ensure their sustainable use.

In conclusion, 4-Bromo-5-cyclopropyl-1,3-oxazole (CAS No. 2287280-10-6) is a promising compound with diverse applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and biological properties make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new insights into the potential uses of this compound will emerge, contributing to advancements in various scientific fields.